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Compound of Interest
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Abstract

This technical guide provides a comprehensive overview of the historical applications of
dipicrylamine, also known as hexanitrodiphenylamine (HND), in the field of explosives.
Dipicrylamine is a powerful and relatively stable explosive that saw significant use during
World War Il, particularly by Japan and Germany. It was primarily employed as a booster
explosive and as a key component in various military explosive compositions for use in mines,
torpedoes, and bombs. This document details its physicochemical and explosive properties,
historical synthesis methods, specific military formulations, and the experimental protocols
used for its characterization. Furthermore, it addresses the significant toxicity of dipicrylamine,
which ultimately led to its discontinuation. This guide is intended for researchers, scientists, and
professionals in chemistry and materials science interested in the history and properties of
energetic materials.

Introduction

Dipicrylamine, chemically known as 2,4,6-trinitro-N-(2,4,6-trinitrophenyl)aniline or
hexanitrodiphenylamine (HND), is a crystalline solid explosive.[1] Historically, it was also
referred to by various names including Hexyl, Hexil, and Hexite.[1][2] During the World War Il
era, HND was a strategically important material due to its synthesis from readily available raw
materials.[1] It was utilized extensively by the Imperial Japanese Navy and to a lesser extent by
Nazi Germany as a bursting charge in a variety of ordnance.[1]
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As an explosive, dipicrylamine was valued for its power, which was considered superior to
that of Trinitrotoluene (TNT), and its high stability, making it safer to handle than some of its
contemporaries.[2] However, it was not as effective for certain applications as tetryl.[2] The
primary application of dipicrylamine was as a booster explosive, designed to detonate less
sensitive main charges in munitions like bombs, sea mines, and torpedo warheads.[2] Despite
its performance advantages, the use of dipicrylamine was phased out, largely due to its
severe toxicity and mutagenic properties.[1]

Physicochemical and Explosive Properties

Dipicrylamine is a yellow, crystalline solid that is insoluble in water and alcohol but soluble in
acetone, warm glacial acetic acid, and nitric acid.[1][2][3][4] Its key properties are summarized
in the table below. It is a powerful high explosive that decomposes violently at elevated
temperatures and can detonate upon shock or prolonged exposure to heat.[2][4][5] The primary
hazard associated with dipicrylamine is the blast effect from a mass explosion.[2][3][4][5]

Property Value

IUPAC Name 2,4,6-trinitro-N-(2,4,6-trinitrophenyl)aniline[2]

Hexanitrodiphenylamine (HND), Hexyl, Hexite[1]
[2]

Common Names

Chemical Formula C12Hs5N7012[1]

Molecular Weight 439.21 g/mol [2]

Appearance Yellow to orange crystalline solid[1][2]
Density 1.64 g/cm3 (pressed)[1]

Melting Point 243-245 °C (with decomposition)[1]
Detonation Velocity ~7,100 m/s[1]

Insoluble in water and alcohol; Soluble in
Solubility acetone, warm glacial acetic acid, nitric acid,

and aqueous alkalies.[1][2][3]

Historical Synthesis and Manufacturing
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The historical production of dipicrylamine was primarily achieved through the direct nitration of
diphenylamine.[2] The process involved treating dinitrodiphenylamine with highly concentrated
(98%) nitric acid.[1] An alternative method involved starting from dinitrochlorobenzene.[2] The
synthesis pathway is a multi-step nitration process, which introduces nitro groups onto the
aromatic rings of the diphenylamine backbone.

Dipicrylamine Synthesis Pathway

Diphenylamine

Nitration

(Nitric Acid)

Dinitrodiphenylamine

Further Nitration
(98% Nitric Acid)

Dipicrylamine
(Hexanitrodiphenylamine)
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Historical synthesis pathway for Dipicrylamine.

Military Applications and Formulations

Dipicrylamine's high power and stability made it a suitable bursting charge for various
munitions during World War 1. Due to its high melting point, it was typically blended with other
explosives like TNT to create castable charges.[6] Germany and Japan developed several key
formulations utilizing dipicrylamine for specific military purposes.[1]

. . . Primary
Formulation Name Composition Nation of Use L.
Application
_ Bombs, Sea Mines,
Hexanite 60% TNT, 40% HND Germany

Depth Charges|1]

Torpedo Warheads,

Seigate (Type 97 H) 60% TNT, 40% HND Japan
Depth Charges[1][7]

60% Trinitroanisole, Bombs, Sea Mines,
Kongo (Type 98 Hz) Japan
40% HND Depth Charges[1]

60% TNT, 24% HND,
Otsu-B 16% Aluminum Japan Torpedo Warheads[1]

Powder

It is important to distinguish these formulations from "Shimose powder," another Japanese
explosive of the same era, which was based on picric acid, not dipicrylamine.[8][9]
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Military Applications of Dipicrylamine
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Relationship between Dipicrylamine and its military uses.

Experimental Protocols for Performance
Characterization

While specific laboratory records from the era are scarce, the explosive properties of materials
like dipicrylamine were characterized using a set of standard tests. These protocols were
designed to measure key performance indicators such as detonation velocity, brisance
(shattering power), and sensitivity to initiation.

» Detonation Velocity Measurement: The velocity of detonation was a critical measure of an
explosive's performance. A common historical method for this measurement was the
D'Autriche method. This technique involved initiating a column of the test explosive, which
had a detonating cord of known velocity laid across it in two points. The collision of the
detonation waves within the cord would leave a mark on a lead plate, and simple geometric
calculations could then determine the detonation velocity of the test sample.
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e Brisance and Power Measurement: The shattering effect (brisance) and overall power of an
explosive were often evaluated with tests like the plate dent test. This method was used to
assess the potassium salt of HND (KHND) and found its output to be comparable to TNT.[10]
In this test, a standardized charge of the explosive is detonated on a steel or lead plate, and
the volume or depth of the resulting indentation is measured and compared against a
standard explosive like TNT or picric acid.

e Sensitivity Testing: To assess handling safety, explosives were subjected to sensitivity tests.

o Impact Sensitivity: Often determined using a drop-weight test, where a weight is dropped
from varying heights onto a small sample of the explosive to find the height at which
detonation occurs 50% of the time. Dipicrylamine's reputation as "extremely stable and
much safer to handle" suggests it performed well in such tests.[2]

o Friction Sensitivity: A friction apparatus was used to determine the explosive's sensitivity to
frictional stimuli, which is crucial for understanding risks during processing and handling.
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General Workflow for Explosive Performance Testing
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Generalized workflow for explosive characterization.

Safety, Toxicity, and Obsolescence

The most significant factor leading to the discontinuation of dipicrylamine was its severe
toxicity.[1] It is classified as fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[2]
[11] Exposure to HND dust is injurious to the mucous membranes, and direct contact with the
skin causes painful blisters that resemble chemical burns.[1]

In addition to its acute toxicity, dipicrylamine was identified as a mutagen, posing long-term
health risks to personnel involved in its manufacture and handling.[1] These hazardous
properties, combined with the development of safer and equally effective explosives, rendered
dipicrylamine obsolete for military applications following World War Il.
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Conclusion

Dipicrylamine (HND) holds a significant place in the history of military explosives. As a
powerful and stable compound, it was a vital component in the arsenals of several nations
during World War Il, particularly in naval applications. Its performance as a booster and main
charge in formulations like Hexanite and Seigate was critical. However, the legacy of
dipicrylamine is also a cautionary one. Its extreme toxicity and mutagenic nature highlighted
the critical need for safety and occupational health considerations in the development of
energetic materials, paving the way for the modern, safer high explosives used today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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